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Compound of Interest

Compound Name:
Trimethyl-1H-pyrazole-4-sulfonyl

fluoride

Cat. No.: B15267868

Get Quote

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of

numerous approved pharmaceutical agents.[1] Its metabolic stability and versatile synthetic

handles have made it a cornerstone in drug discovery.[1] When functionalized at the 4-position

with a sulfonyl fluoride group, the resulting molecule, 1,3,5-trimethyl-1H-pyrazole-4-sulfonyl
fluoride, becomes a valuable building block for covalent chemistry and fragment-based drug

design.

The sulfonyl fluoride moiety is of particular interest due to its unique balance of stability and

reactivity.[2] Unlike the more reactive sulfonyl chlorides, sulfonyl fluorides are generally more

resistant to hydrolysis and thermolysis, yet they can be selectively activated to react with

nucleophilic residues in a biological context.[2][3] This property is the foundation of Sulfur(VI)

Fluoride Exchange (SuFEx) chemistry, a powerful click chemistry reaction that has found broad

applications in synthesizing diverse molecular libraries. This guide provides a comprehensive

overview of the known and inferred physical properties of 1,3,5-trimethyl-1H-pyrazole-4-
sulfonyl fluoride, offering critical data for its application in research and development.

Molecular Identity and Core Physical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15267868#bc-rfq
https://www.organic-chemistry.org/abstracts/lit2/071.shtm
https://www.organic-chemistry.org/abstracts/lit2/071.shtm
https://www.benchchem.com/product/b15267868/docs?utm_src=pdf-body#introduction-the-significance-of-the-pyrazole-sulfonyl-fluoride-scaffold
https://www.benchchem.com/product/b15267868/docs?utm_src=pdf-body#introduction-the-significance-of-the-pyrazole-sulfonyl-fluoride-scaffold
https://spiral.imperial.ac.uk/server/api/core/bitstreams/0d9d63ec-0727-432b-b7a2-c3e438642e49/content
https://spiral.imperial.ac.uk/server/api/core/bitstreams/0d9d63ec-0727-432b-b7a2-c3e438642e49/content
https://pmc.ncbi.nlm.nih.gov/articles/PMC9835070/
https://www.benchchem.com/product/b15267868/docs?utm_src=pdf-body#introduction-the-significance-of-the-pyrazole-sulfonyl-fluoride-scaffold
https://www.benchchem.com/product/b15267868/docs?utm_src=pdf-body#introduction-the-significance-of-the-pyrazole-sulfonyl-fluoride-scaffold
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15267868?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Direct experimental data for 1,3,5-trimethyl-1H-pyrazole-4-sulfonyl fluoride is limited in peer-

reviewed literature. However, we can characterize the compound through its molecular identity

and infer its properties by examining its close analogue, 1,3,5-trimethyl-1H-pyrazole-4-sulfonyl

chloride, and the general physicochemical differences between sulfonyl fluorides and chlorides.

Property
1,3,5-trimethyl-1H-
pyrazole-4-sulfonyl
Fluoride

1,3,5-trimethyl-1H-
pyrazole-4-sulfonyl
Chloride (Analogue)

CAS Number 882670-22-6[4] 59340-27-1[5]

Molecular Formula C₆H₉FN₂O₂S C₆H₉ClN₂O₂S[5]

Molecular Weight 192.21 g/mol [4] 208.67 g/mol [5]

Physical Form Solid (inferred)
Pale yellow solid[6] / Solid or

Semi-solid

Melting Point Not reported ~39 °C[5]

Boiling Point Not reported 312.4 °C (Predicted)[5]

Density Not reported 1.45 g/cm³ (Predicted)[5]

Expert Insight: Sulfonyl fluorides are generally more thermally and chemically robust when

contrasted with their sulfonyl chloride congeners.[3] The S-F bond is significantly stronger than

the S-Cl bond, rendering the fluoride derivative less susceptible to hydrolysis and more stable

for storage and handling. While the melting point of the fluoride is not documented, it is

expected to be a solid at room temperature, similar to the chloride. Its solubility profile is

anticipated to be similar to other organic sulfonyl fluorides, showing good solubility in polar

aprotic solvents like DMF and DMSO, and limited solubility in aqueous solutions.[7]

Synthesis and Reactivity: A Validated Workflow
The synthesis of 1,3,5-trimethyl-1H-pyrazole-4-sulfonyl fluoride is not explicitly detailed in

the available literature. However, a robust, high-yield synthesis for the corresponding sulfonyl

chloride is well-documented, providing a validated pathway to the pyrazole core and a likely

precursor for the target compound via a halogen exchange (halex) reaction.[3][6]
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Experimental Protocol: Synthesis of 1,3,5-trimethyl-1H-
pyrazole-4-sulfonyl Chloride
This two-step protocol provides a reliable method for obtaining the key precursor.

Step 1: N-Methylation of 3,5-dimethyl-1H-pyrazole[6]

To a solution of 3,5-dimethyl-1H-pyrazole (30 g, 312 mmol) in 210 mL of THF at 0 °C, add

potassium tert-butoxide (63 g, 561.7 mmol) in portions under a nitrogen atmosphere.

Allow the reaction mixture to warm to 25–30 °C and stir for 40 minutes.

Add a solution of methyl iodide (57.6 g, 405.7 mmol) in 90 mL of THF to the reaction mixture

over 30 minutes.

Stir the reaction at 25–30 °C for 16 hours, monitoring completion by TLC.

Upon completion, perform an appropriate aqueous workup and isolate the product, 1,3,5-

trimethyl-1H-pyrazole.

Causality and Expertise: The use of a strong, non-nucleophilic base like potassium tert-

butoxide is critical for the efficient deprotonation of the pyrazole N-H without competing side

reactions. Tetrahydrofuran (THF) is an excellent solvent choice due to its ability to solvate both

the pyrazole salt and the alkylating agent.

Step 2: Chlorosulfonylation of 1,3,5-trimethyl-1H-pyrazole[6]

Prepare a solution of 1,3,5-trimethyl-1H-pyrazole (25 g, ~227 mmol, assuming product from

Step 1) in 75 mL of chloroform.

In a separate flask under a nitrogen atmosphere, cool a solution of chlorosulfonic acid (166.7

g, 1.43 mol) in 175 mL of chloroform to 0 °C.

Slowly add the pyrazole solution to the stirred chlorosulfonic acid solution.

Raise the temperature to 60 °C and continue stirring for 10 hours.

Add thionyl chloride (40.8 g, 343.2 mmol) to the reaction mixture at 60 °C over 20 minutes.
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Stir for an additional 2 hours at 60 °C, monitoring by TLC.

After completion, carefully quench the reaction and perform extraction and purification to

yield 1,3,5-trimethyl-1H-pyrazole-4-sulfonyl chloride as a pale yellow solid.[6]

Causality and Expertise: Chlorosulfonic acid is a powerful sulfonating agent. The large excess

used ensures complete reaction at the electron-rich C4 position of the pyrazole ring. The

subsequent addition of thionyl chloride is a standard procedure to convert any sulfonic acid

byproduct into the desired sulfonyl chloride, maximizing the yield.

Logical Workflow for Synthesis
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Step 1: N-Methylation

Step 2: Chlorosulfonylation

Step 3: Halogen Exchange (Proposed)

3,5-dimethyl-1H-pyrazole

1. KOtBu, THF, 0°C -> RT
2. MeI, THF

1,3,5-trimethyl-1H-pyrazole

1,3,5-trimethyl-1H-pyrazole

1. ClSO3H, Chloroform, 0°C -> 60°C
2. SOCl2, 60°C

1,3,5-trimethyl-1H-pyrazole-4-sulfonyl chloride

1,3,5-trimethyl-1H-pyrazole-4-sulfonyl chloride

1,3,5-trimethyl-1H-pyrazole-4-sulfonyl fluoride

Fluorinating Agent (e.g., KHF2, KF)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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